Cas no 906673-24-3 (Crisaborole)

• Product Name: Crisaborole
• CAS No: 906673-24-3
• MF: C₁₄H₁₀BNO₃
• MW: 251.045103549957
• MDL: MFCD17169940
• CID: 831174
• PubChem ID: 44591583
• Update Time: 2025-10-17

Crisaborole Chemical and Physical Properties

Names and Identifiers

• 4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzonitrile
• AN-2728
• 4-((1-Hydroxy-1,3-dihydrobenzo-[c][1,2]oxaborol-5-yl)oxy)benzonitrile
• 4-[(1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]Benzonitrile
• 5-(4-CYANOPHENOXY)-2,3-DIHYDRO-1-HYDROXY-2,1-BENZOXABOROLE
• AN 2728
• Crisaborole
• 5-(4-Cyanophenoxy)-1,3-dihydro-1-hydroxy-[2,1]-benzoxaborole
• AN2728
• Eucrisa
• Crisaborole topical ointment 2%
• Crisaborole (AN2728)
• Q2R47HGR7P
• AK102641
• 4-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]benzonitrile
• 4-[(1-hydroxy-1,3-dihydr
• 4-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-5-
• 4-[(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]benzonitrile (ACI)
• 4-[(1-Hydroxy-1,3-dihydro-2,1-benzoxaborol-5-yl)oxy]benzonitrile
• Staquis
• compound 5b [PMID: 19303290]
• CHEBI:134677
• 906673-25-4
• Eucrisa (TN)
• C90571
• Benzonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)-
• D11AH06
• TQP0866
• C14H10BNO3
• NCGC00345792-02
• CS-1057
• Crisaborole [USAN]
• Crisaborole (USAN/INN)
• CRISABOROLE [ORANGE BOOK]
• DB-078771
• 4-((1-Hydroxy-1,3-dihydrobenzo(c)(1,2)oxaborol-6-yl)oxy)benzonitrile
• BCP08677
• AS-70551
• NS00073519
• Crisaborole(AN-2728)?
• AKOS016005425
• Q21098894
• HY-10978
• 1073669-75-6
• 4-[(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy]benzonitrile
• EX-A1087
• DTXSID10238231
• NCGC00345792-04
• CHEMBL484785
• 4-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yloxy)benzonitrile
• SCHEMBL595261
• CRISABOROLE [MI]
• 5-(4-cyanophenoxy)-1-hydroxy-2,1-benzoxaborole
• Crisaborole, >=98% (HPLC)
• D10873
• Crisaborole [USAN:INN]
• DB05219
• crisaborolum
• SY113089
• Crisaborole [INN]
• F51164
• C90670
• MFCD17169940
• GTPL9151
• USZAGAREISWJDP-UHFFFAOYSA-N
• compound 5b (PMID: 19303290)
• NCGC00345792-01
• AC-30331
• S5014
• 906673-24-3
• SB16802
• CRISABOROLE [WHO-DD]
• crisaborol
• UNII-Q2R47HGR7P
• CCG-266972
• BRD-K43230258-001-01-4
• EN300-7359142
• 4-((1-hydroxy-1,3-dihydro-2,1-benzoxaborol-5-yl)oxy)benzonitrile
• BDBM50277665

• MDL： MFCD17169940
• Inchi： 1S/C14H10BNO3/c16-8-10-1-3-12(4-2-10)19-13-5-6-14-11(7-13)9-18-15(14)17/h1-7,17H,9H2
• InChI Key： USZAGAREISWJDP-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(OC2C=C3C(B(OC3)O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 251.0753733g/mol
• Monoisotopic Mass: 251.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5

Crisaborole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Other Chemical Reagents